ethyl 2-amino-3-(2,3-dibromopyridin-4-yl)propanoate

• IUPAC Name: ethyl 2-amino-3-(2,3-dibromopyridin-4-yl)propanoate
• InChI: InChI=1S/C10H12Br2N2O2/c1-2-16-10(15)7(13)5-6-3-4-14-9(12)8(6)11/h3-4,7H,2,5,13H2,1H3
• InChI Key: DIPJHRDQGXDCKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=C(C(=NC=C1)Br)Br)N
• Molecular Formula: C10H12Br2N2O2
• Molecular Weight: 352.02 g/mol
• CAS No.: 2309447-06-9

Description

Ethyl 2-amino-3-(2,3-dibromopyridin-4-yl)propanoate (EDBP) is an organic compound that is used in various scientific research applications. It is a brominated derivative of the amino acid glycine, and it is widely used in the synthesis of various compounds. EDBP is a widely used reagent in organic synthesis and has many valuable applications in the field of biochemistry and physiology.

Scientific Research Applications

Ethyl 2-amino-3-(2,3-dibromopyridin-4-yl)propanoate has several applications in scientific research. It is used in the synthesis of various compounds, including peptides, carbohydrates, and other organic molecules. This compound is also used in the synthesis of drugs and other pharmaceuticals. Additionally, this compound is used in the synthesis of biochemicals and proteins, and it is used in the study of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of ethyl 2-amino-3-(2,3-dibromopyridin-4-yl)propanoate is not completely understood. However, it is thought that this compound binds to certain receptors in the body and modulates their activity. This binding has been linked to the regulation of certain biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It has been shown to modulate the activity of certain receptors, which can lead to the regulation of certain biochemical and physiological processes. This compound has also been shown to modulate the activity of certain enzymes, which can lead to the regulation of certain biochemical and physiological pathways. Additionally, this compound has been shown to modulate the activity of certain hormones, which can lead to the regulation of certain biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The use of ethyl 2-amino-3-(2,3-dibromopyridin-4-yl)propanoate in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to synthesize. Additionally, this compound is a relatively stable compound, and it is relatively non-toxic. However, there are some limitations to the use of this compound in laboratory experiments. This compound is a brominated compound, and it can be toxic if ingested. Additionally, this compound can be difficult to synthesize in certain conditions, and it can be difficult to handle in certain laboratory experiments.

Future Directions

There are several potential future directions for the use of ethyl 2-amino-3-(2,3-dibromopyridin-4-yl)propanoate in scientific research. This compound could be used to synthesize new compounds and pharmaceuticals, as well as to study the mechanisms of action of various biochemical and physiological processes. Additionally, this compound could be used to study the effects of various drugs and pharmaceuticals on biochemical and physiological processes. Finally, this compound could be used to study the effects of various environmental conditions on biochemical and physiological processes.

Synthesis Methods

Ethyl 2-amino-3-(2,3-dibromopyridin-4-yl)propanoate can be synthesized in several ways. The most common method is the reaction of glycine with 2,3-dibromopyridine in an aqueous solution. This reaction yields this compound in a high yield. Other methods of synthesis include the reaction of glycine with 2,3-dibromopyridine in an organic solvent, the reaction of glycine with 2,3-dibromopyridine in a solid-state reaction, and the reaction of glycine with 2,3-dibromopyridine in a microwave-assisted reaction.